Cas no 1782628-77-6 (1-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-ol
• CAS No: 1782628-77-6
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 6016929
• PubChem ID: 83693965
• Update Time: 2025-05-19

1-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-ol
• EN300-1922850
• 1-[1-(5-bromo-2-methoxyphenyl)cyclopropyl]ethan-1-ol
• 1782628-77-6

• Inchi： 1S/C12H15BrO2/c1-8(14)12(5-6-12)10-7-9(13)3-4-11(10)15-2/h3-4,7-8,14H,5-6H2,1-2H3
• InChI Key： KQAYWDXPQWLFBU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1(C(C)O)CC1)OC

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-ol

Comprehensive Overview of 1-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-ol (CAS No. 1782628-77-6)

The compound 1-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-ol (CAS No. 1782628-77-6) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of cyclopropyl-containing derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a bromo and methoxy substituent on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for cyclopropyl-based compounds has surged, driven by their potential in developing novel therapeutics. Researchers are particularly intrigued by the steric and electronic effects introduced by the cyclopropyl group, which can significantly alter the biological activity of the molecule. The 1-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-ol is no exception, with studies suggesting its utility in targeting specific enzymatic pathways. This aligns with the growing trend of precision medicine, where molecules with tailored properties are sought after.

The synthesis of 1-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-ol involves multi-step organic reactions, often starting from readily available precursors like 5-bromo-2-methoxybenzaldehyde. Key steps include the formation of the cyclopropyl ring via cyclopropanation reactions, followed by functional group transformations to introduce the hydroxyl group. The compound's high purity and stability under standard conditions make it a reliable candidate for further derivatization.

From an industrial perspective, 1-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-ol is often discussed in the context of green chemistry. Manufacturers are increasingly adopting sustainable practices, such as solvent-free reactions and catalytic methods, to produce such intermediates. This resonates with the global push toward environmentally friendly synthesis, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in agrochemical innovation. The bromo and methoxy groups are common motifs in pesticides and herbicides, and their incorporation into cyclopropyl frameworks could lead to products with enhanced efficacy and lower environmental impact. This aligns with the rising demand for sustainable crop protection solutions, a hot topic in agricultural research.

Analytical characterization of 1-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-ol typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity and purity, which are critical for its intended applications. The availability of detailed spectral data and certificates of analysis is often a key consideration for buyers, as reflected in search queries related to quality control in chemical procurement.

In summary, 1-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-ol (CAS No. 1782628-77-6) is a compound of significant scientific and industrial relevance. Its unique structure, combined with the growing emphasis on sustainable chemistry and targeted therapeutics, positions it as a molecule worth watching in the coming years. As research continues to uncover its full potential, this compound is likely to remain a focal point in both academic and commercial circles.